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Certified Protriptyline Reference Standards

The table below summarizes the specifications for two certified protriptyline reference materials available

from Cerilliant, a leading supplier. These are designed for use in precise analytical techniques [1] [2].

Product Name Protriptyline HCl Protriptyline-D3 HCl

Catalog
Number

P-903 / P-903-1ML [1] P-088 / P-088-1ML [2]

Certification Certified Reference Material [1] Certified Reference Material (Stable-Labeled

Internal Standard) [2]

Concentration 1.0 mg/mL (as free base) [1] 100 µg/mL (as free base) [2]

Chemical
Formula

C₁₉H₂₁N · HCl [1] C₁₉H₁₈D₃N · HCl [2]

Molecular
Weight

299.84 [1] 302.86 [2]

Solvent Methanol [1] Methanol [2]

Unit Size 1 mL/ampoule [1] 1 mL/ampoule [2]
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Product Name Protriptyline HCl Protriptyline-D3 HCl

Primary
Application

Calibration for LC/MS or GC/MS in
clinical toxicology, forensic

analysis, or urine drug testing [1]

Internal standard for isotope dilution methods
in GC/MS or LC/MS for clinical toxicology,

forensic analysis, or urine drug testing [2]

CAS Number 1225-55-4 [1] 1435934-21-6 [2]

List Price
(USD)

$103.00 [1] $108.00 [2]

Storage
Condition

Freeze [1] Freeze [2]

Experimental Protocols for Research Applications

Beyond its use as a reference standard, protriptyline itself has been investigated as a multi-target therapeutic

agent in Alzheimer's disease (AD) research. The following experimental data outlines key methodologies

used to evaluate its efficacy.

Molecular Docking for Multi-Target Screening

This protocol was used for the initial screening of protriptyline against several key AD targets [3].

Objective: To screen 140 FDA-approved nervous system drugs for binding affinity against
Acetylcholinesterase (AChE), β-secretase (BACE-1), and amyloid β (Aβ) protein.

Software Tool: AutoDock 4.2 [3].
Procedure:

The 3D structures of the protein targets (AChE, BACE-1, Aβ) were prepared.
The structures of the drug molecules, including protriptyline, were prepared for docking.

Docking simulations were run to predict the binding energy (ΔG) between each drug and each
target.

Ligands were ranked based on their docking scores, with a focus on both binding affinity and
the formation of specific interactions like hydrogen bonds [3].

Outcome: Protriptyline was identified as one of the top candidates, showing strong predicted binding
affinity and broad specificity across all three AD targets [3].
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In Vitro Enzymatic Inhibition Assay

This method was used to confirm and quantify the inhibitory action of protriptyline on AChE [3].

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of protriptyline against AChE.

Materials: AChE enzyme, acetylthiocholine (substrate), DTNB (Ellman's reagent, which produces a
yellow color when reacted with thiocholine), and protriptyline at various concentrations [3].

Procedure:
AChE was incubated with different concentrations of protriptyline (ranging from 0.05–0.8 mM).

The substrate acetylthiocholine was added. AChE hydrolyzes the substrate to produce
thiocholine.

DTNB was added, which reacts with thiocholine to form a yellow-colored product.
The rate of the reaction, proportional to the enzyme activity, was measured

spectrophotometrically by monitoring the increase in absorbance at 412 nm.
The IC₅₀ value (the concentration of drug that inhibits 50% of enzyme activity) was calculated

from the dose-response curve [3].
Outcome: Protriptyline exhibited potent AChE inhibition with an IC₅₀ of 0.06 mM, the lowest among

the tricyclic antidepressants tested, indicating it is a strong inhibitor [3].

In Vivo Study in an Alzheimer's Disease Model

This protocol describes a study investigating the neuroprotective effects of protriptyline in a rat model of AD

[4].

Objective: To evaluate the effect of protriptyline on spatial memory and neurochemical changes in a
streptozotocin (STZ)-induced rat model of AD.

Animal Model: Adult male Sprague-Dawley rats with intracerebroventricular (ICV) injection of STZ to
induce AD-like phenotypes [4].

Treatment: Rats were treated with protriptyline.
Behavioral Test: Morris Water Maze (MWM) was used to assess spatial learning and memory.

A pool of water is used where a hidden platform is placed just below the water surface.
Rats are trained to find the platform using spatial cues around the room.

Escape latency (time taken to find the platform) and path length (distance swam) are
measured. Shorter latency and path length indicate improved learning and memory [4].

Molecular Analysis: After behavioral tests, brain tissues (cortex and hippocampus) were analyzed
for oxidative stress markers, levels of Amyloid-β (Aβ), and key proteins in the NFκB-BDNF/CREB

signaling pathway [4].
Outcome: Protriptyline treatment significantly improved spatial memory, reduced oxidative damage,

and regulated the NFκB-BDNF/CREB signaling axis, suggesting a protective effect against
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neurodegeneration [4].

Research Context: Protriptyline as a Multi-Target Agent

The experimental protocols are grounded in the research concept of "multi-target-directed ligands" (MTDLs)

for complex diseases like Alzheimer's [3]. The following diagram illustrates the key pathways and targets

investigated for protriptyline in this context.
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This diagram shows the multi-target mechanism explored in recent research, where protriptyline appears to

act on several fronts relevant to Alzheimer's disease [3] [4].
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Key Insights for Your Comparison Guide

For your guide targeting researchers and drug development professionals, the following points may be

valuable:

Analytical Specificity: The availability of a deuterated internal standard (Protriptyline-D3) is critical

for high-precision quantitative analysis using LC-MS/MS or GC-MS, ensuring accuracy and
reproducibility in pharmacokinetic or toxicological studies [2].

Beyond Monitoring: While traditionally used to calibrate assays for therapeutic drug monitoring,
protriptyline's reference standard is also relevant for modern drug discovery, particularly in screening

campaigns for MTDLs against neurodegenerative diseases [1] [3].
Research Validation: The experimental data from in silico, in vitro, and in vivo studies provide a

strong foundation for positioning protriptyline not just as an antidepressant, but as a well-
characterized compound with potential for drug repurposing [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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